Cas no 1806031-05-9 (3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1806031-05-9
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4859024
• Update Time: 2025-10-29

3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-2-4(7(10)11)5(8)6(9)12-3/h2,7H,1H3
• InChI Key： RZKZNHNNUCCUEC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine

Professional Introduction to 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine (CAS No. 1806031-05-9)

3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine, with the CAS number 1806031-05-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents, along with a difluoromethyl group, enhances its reactivity and makes it a versatile building block for drug discovery and development.

The compound's unique structural attributes have garnered attention in recent years due to its potential applications in medicinal chemistry. Specifically, the combination of electron-withdrawing and electron-donating groups on the pyridine ring influences its electronic properties, which are crucial for designing molecules with specific biological activities. Researchers have leveraged these characteristics to explore its utility in developing novel therapeutic agents.

In recent studies, 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine has been utilized as a key precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, its incorporation into kinase inhibitors has shown promise in preclinical models. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, which are critical factors in drug design. This has led to increased interest in exploring its derivatives as potential candidates for treating cancers and inflammatory diseases.

The bromo and chloro substituents on the pyridine ring further expand the compound's synthetic utility. These halogen atoms are excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations allow chemists to introduce additional moieties, tailoring the molecule's properties for specific biological targets. This flexibility has made 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine a cornerstone in the development of libraries of compounds for high-throughput screening.

Advances in computational chemistry have also played a pivotal role in optimizing the use of this compound. Molecular modeling studies suggest that modifications at the 2- and 6-position can significantly alter the pharmacokinetic profiles of derived molecules. By integrating experimental data with theoretical predictions, researchers can predict the most effective substitutions, streamlining the drug discovery process. This interdisciplinary approach highlights the importance of 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine in modern pharmaceutical research.

The compound's role extends beyond mere intermediates; it serves as a scaffold for understanding structure-activity relationships (SARs). By systematically varying substituents and studying their effects on biological activity, scientists can uncover new insights into molecular recognition processes. These insights are invaluable for designing drugs that not only target specific pathways but also exhibit minimal off-target effects. The< strong> difluoromethyl group's influence on these interactions is particularly noteworthy, as it often enhances both potency and selectivity.

In conclusion, 3-Bromo-2-chloro-4-(difluoromethyl)-6-methylpyridine (CAS No. 1806031-05-9) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new therapeutic opportunities, this molecule is poised to remain at the forefront of medicinal chemistry innovation.